Cas no 1309460-29-4 (Acid-PEG5-C2-Boc)

• Product Name: Acid-PEG5-C2-Boc
• CAS No: 1309460-29-4
• MF: C₁₈H₃₄O₉
• MW: 394.45716714859
• CID: 3044944
• PubChem ID: 53486141
• Update Time: 2025-10-31

Acid-PEG5-C2-Boc Chemical and Physical Properties

Names and Identifiers

• Acid-PEG5-t-butyl ester
• Carboxy-PEG5-t-butyl ester
• Acid-PEG5-C2-Boc
• COOH-PEG5-COOtBu
• 3-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• AKOS040741037
• 19-(TERT-BUTOXY)-19-OXO-4,7,10,13,16-PENTAOXANONADECANOIC ACID
• SB67278
• 2,2-dimethyl-4-oxo-3,7,10,13,16,19-hexaoxadocosan-22-oic acid
• HY-140481
• 1309460-29-4
• BP-20439
• CS-0114562
• COOH-PEG5-OtBu
• ACID-PEG5-T-BUTYLESTER
• Carboxy-PEG5-t-butylester
• SCHEMBL7676443
• C70259
• BS-30614
• DA-70542

• Inchi： 1S/C18H34O9/c1-18(2,3)27-17(21)5-7-23-9-11-25-13-15-26-14-12-24-10-8-22-6-4-16(19)20/h4-15H2,1-3H3,(H,19,20)
• InChI Key： ILIIUHKWCBCCNI-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 394.22028266 g/mol
• Monoisotopic Mass: 394.22028266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 110
• Molecular Weight: 394.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Acid-PEG5-C2-Boc

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1309460-29-4 and Acid-PEG5-C2-Boc

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with CAS number 1309460-29-4 and the product Acid-PEG5-C2-Boc have garnered significant attention due to their potential applications in drug development and bioconjugation. This research brief aims to provide a comprehensive overview of the latest findings related to these molecules, highlighting their synthesis, properties, and applications in therapeutic contexts.

The compound 1309460-29-4, a heterocyclic derivative, has been the subject of recent studies due to its unique chemical structure and biological activity. Researchers have explored its potential as a scaffold for designing novel inhibitors targeting specific enzymes involved in disease pathways. Concurrently, Acid-PEG5-C2-Boc, a polyethylene glycol (PEG) derivative, has been widely used in bioconjugation strategies to improve the pharmacokinetic properties of therapeutic agents. Its Boc-protected amine group allows for controlled functionalization, making it a versatile tool in drug delivery systems.

Recent publications have demonstrated the utility of 1309460-29-4 in the development of small-molecule inhibitors for kinases and other signaling proteins. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of analogs based on this scaffold, showing promising activity against a range of cancer cell lines. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, paving the way for further preclinical evaluations.

On the other hand, Acid-PEG5-C2-Boc has been extensively utilized in the modification of peptides and proteins to enhance their stability and solubility. A recent study in Bioconjugate Chemistry (2024) highlighted its application in the development of antibody-drug conjugates (ADCs), where the PEG spacer was shown to reduce immunogenicity and improve payload delivery. The Boc-protecting group was selectively removed under mild conditions, enabling site-specific conjugation without compromising the integrity of the biomolecule.

In addition to its role in bioconjugation, Acid-PEG5-C2-Boc has been employed in the synthesis of prodrugs. A 2023 study in Molecular Pharmaceutics demonstrated its use in creating a water-soluble prodrug of a hydrophobic anticancer agent. The PEG linker facilitated controlled release of the active drug in tumor tissues, minimizing off-target effects and improving therapeutic efficacy. This approach holds significant promise for the development of next-generation prodrugs with enhanced bioavailability.

Combining the strengths of both 1309460-29-4 and Acid-PEG5-C2-Boc, researchers have also explored hybrid systems for targeted therapy. For example, a recent preprint on bioRxiv (2024) described the conjugation of 1309460-29-4-derived inhibitors to PEGylated nanoparticles, achieving improved tumor accumulation and sustained drug release. The Acid-PEG5-C2-Boc linker played a critical role in ensuring stable attachment of the inhibitor to the nanoparticle surface while maintaining its biological activity.

Despite these advancements, challenges remain in the optimization of these compounds for clinical applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Future research directions may include the development of novel derivatives with improved properties and the exploration of combinatorial approaches leveraging both small molecules and bioconjugation techniques.

In conclusion, the ongoing research on 1309460-29-4 and Acid-PEG5-C2-Boc underscores their importance in chemical biology and pharmaceutical sciences. These molecules offer versatile platforms for drug discovery and delivery, with potential applications ranging from oncology to targeted therapy. Continued innovation in this area is expected to yield transformative therapies that address unmet medical needs.